Cas no 374063-89-5 (Benzoicacid, 3-nitro-2-(1-piperazinyl)-)

Benzoicacid, 3-nitro-2-(1-piperazinyl)- structure
374063-89-5 structure
Product Name:Benzoicacid, 3-nitro-2-(1-piperazinyl)-
CAS No:374063-89-5
MF:C11H13N3O4
MW:251.238622426987
MDL:MFCD06245327
CID:304658
PubChem ID:2771614
Update Time:2025-04-19

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-nitro-2-(1-piperazinyl)-
    • 3-NITRO-2-PIPERAZIN-1-YLBENZOIC ACID
    • 3-nitro-2-(piperazin-1-yl)benzoic acid
    • 3-nitro-2-piperazinylbenzoic acid
    • AKOS005254224
    • DTXSID10377972
    • BFBIXTPJJSLRIX-UHFFFAOYSA-N
    • 2,2 inverted exclamation mark -Anhydrocytidine
    • MFCD06245327
    • 374063-89-5
    • MDL： MFCD06245327
    • Inchi： 1S/C11H13N3O4/c15-11(16)8-2-1-3-9(14(17)18)10(8)13-6-4-12-5-7-13/h1-3,12H,4-7H2,(H,15,16)
    • InChI Key： BFBIXTPJJSLRIX-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC=C(C=1N1CCNCC1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 251.09100
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • PSA: 98.39000
  • LogP: 1.61960

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Security Information

  • Hazardous Material Identification： Xi

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Pricemore >>

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Benzoicacid, 3-nitro-2-(1-piperazinyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:374063-89-5)Benzoicacid, 3-nitro-2-(1-piperazinyl)-
Order Number:A1157005
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:36
Price ($):321.0/561.0/788.0/1097.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:374063-89-5)Benzoicacid, 3-nitro-2-(1-piperazinyl)-
A1157005
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):321.0/561.0/788.0/1097.0
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